Cas no 2271606-67-6 ((1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol)

• Product Name: (1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol
• CAS No: 2271606-67-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5326947
• Update Time: 2025-05-20

(1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-fluorophenoxy)cyclobutan-1-ol
• (1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol

• Inchi： 1S/C10H11FO2/c11-7-1-3-8(4-2-7)13-10-6-5-9(10)12/h1-4,9-10,12H,5-6H2/t9-,10-/m1/s1
• InChI Key： ZQERXMRAOHITTR-NXEZZACHSA-N
• SMILES： FC1C=CC(=CC=1)O[C@@H]1CC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on (1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol

(1R,2R)-2-(4-Fluorophenoxy)cyclobutan-1-ol: A Comprehensive Overview

(1R,2R)-2-(4-Fluorophenoxy)cyclobutan-1-ol is a compound with the CAS number 2271606-67-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, making it a valuable subject for both academic research and industrial applications. The molecule consists of a cyclobutane ring substituted with a hydroxyl group at position 1 and a phenoxy group at position 2. The phenoxy group is further substituted with a fluorine atom at the para position, adding to the compound's complexity and reactivity.

The stereochemistry of (1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol plays a crucial role in its properties and interactions. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability. This strain is often exploited in organic synthesis to facilitate certain reactions or to create specific intermediates. The hydroxyl group at position 1 adds to the compound's polarity and hydrogen bonding capabilities, which are essential for its solubility and interactions in biological systems.

Recent studies have focused on the synthesis and characterization of (1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol. Researchers have developed novel methods to synthesize this compound with high enantiomeric excess, leveraging asymmetric catalysis techniques. These advancements have significantly improved the efficiency and scalability of the synthesis process, making it more accessible for large-scale production. The use of chiral catalysts has been particularly effective in controlling the stereochemistry of the product, ensuring high optical purity.

In terms of applications, (1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol has shown promise in drug discovery efforts. Its unique structure makes it a potential candidate for targeting specific biological pathways or receptors. Recent research has explored its role as a lead compound in the development of new therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The compound's ability to modulate certain protein-protein interactions has been highlighted as a key factor in its potential therapeutic applications.

The fluorine atom at the para position of the phenoxy group contributes to the compound's electronic properties and bioavailability. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as permeability across biological membranes. This makes (1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol an attractive candidate for further pharmacological studies. Researchers have also investigated its metabolic stability and pharmacokinetics, which are critical factors in determining its suitability as a drug candidate.

Another area of interest is the use of (1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol in materials science. Its rigid structure and functional groups make it a potential building block for advanced materials such as polymers or nanomaterials. Recent studies have explored its ability to form self-assembled monolayers or to act as a precursor for cross-linked materials with unique mechanical properties.

In conclusion, (1R,2R)-2-(4-fluorophenoxy)cyclobutan-1-ol is a versatile compound with significant potential across multiple disciplines. Its unique stereochemistry, functional groups, and chemical properties make it an invaluable subject for both fundamental research and applied development. As new insights into its synthesis, properties, and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.